Cas no 112160-33-5 (Cyclohexanaminium (2S)-2-{(Benzyloxy)carbonylamino}-5-{1-(2,2,5,7,8-pentamethyl-3,4-dihydro-2H-1-benzopyran-6-yl)sulfonylcarbamimidamido}pentanoate)

• Product Name: Cyclohexanaminium (2S)-2-{(Benzyloxy)carbonylamino}-5-{1-(2,2,5,7,8-pentamethyl-3,4-dihydro-2H-1-benzopyran-6-yl)sulfonylcarbamimidamido}pentanoate
• CAS No: 112160-33-5
• MF: C₃₄H₅₁N₅O₇S
• MW: 673.863047838211
• MDL: MFCD00153323
• CID: 129558
• PubChem ID: 50878589
• Update Time: 2025-04-19

Cyclohexanaminium (2S)-2-{(Benzyloxy)carbonylamino}-5-{1-(2,2,5,7,8-pentamethyl-3,4-dihydro-2H-1-benzopyran-6-yl)sulfonylcarbamimidamido}pentanoate Chemical and Physical Properties

Names and Identifiers

• Z-ARG(PMC)-OH CHA
• Nα-Z-Nω-(2,2,5,7,8-pentamethylchroman-6-sulfonyl)-L-arginine cyclohexylammonium salt
• Z-Arg(Pmc)-OH · CHA
• Z-Arg(Pmc)-OH.CHA
• Cbz-L-Arg(Pmc)-OH.CHA
• Cyclohexanamine (S)-2-(((benzyloxy)carbonyl)amino)-5-(3-((2,2,5,7,8-pentamethylchroman-6-yl)sulfonyl)guanidino)pentanoate
• N-Cbz-N'-(2,2,5,7,8-Pentamethylchroman-6-sulfonyl)-L-arginine cyclohexylammonium salt
• Z-Arg(Pmc)-OH
• Z-ARGININE(PMC)-OH CHA
• AMY22691
• AKOS005146308
• (2S)-5-[[amino-[(2,2,5,7,8-pentamethyl-3,4-dihydrochromen-6-yl)sulfonylamino]methylidene]amino]-2-(phenylmethoxycarbonylamino)pentanoic acid;cyclohexanamine
• Cyclohexanamine (S)-2-(((benzyloxy)carbonyl)amino)-5-(3-((2 pound not2 pound not5 pound not7 pound not8-pentamethylchroman-6-yl)sulfonyl)guanidino)pentanoate
• A894642
• MFCD00153323
• S-112160-33-5
• DS-14519
• Nalpha-Z-Nomega-(2,2,5,7,8-pentamethylchroman-6-sulfonyl)-L-arginine cyclohexylammonium salt
• 112160-33-5
• (2S)-2-{[(BENZYLOXY)CARBONYL]AMINO}-5-[N'-(2,2,5,7,8-PENTAMETHYL-3,4-DIHYDRO-1-BENZOPYRAN-6-YLSULFONYL)CARBAMIMIDAMIDO]PENTANOIC ACID; CYCLOHEXYLAMINE
• Cyclohexanaminium (2S)-2-{(Benzyloxy)carbonylamino}-5-{1-(2,2,5,7,8-pentamethyl-3,4-dihydro-2H-1-benzopyran-6-yl)sulfonylcarbamimidamido}pentanoate

• MDL： MFCD00153323
• Inchi： 1S/C28H38N4O7S.C6H13N/c1-17-18(2)24(19(3)21-13-14-28(4,5)39-23(17)21)40(36,37)32-26(29)30-15-9-12-22(25(33)34)31-27(35)38-16-20-10-7-6-8-11-20;7-6-4-2-1-3-5-6/h6-8,10-11,22H,9,12-16H2,1-5H3,(H,31,35)(H,33,34)(H3,29,30,32);6H,1-5,7H2/t22-;/m0./s1
• InChI Key： MYXGDQOQWHFITA-FTBISJDPSA-N
• SMILES： S(C1C(C)=C(C)C2=C(C=1C)CCC(C)(C)O2)(N/C(/N)=N/CCC[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1)(=O)=O.NC1CCCCC1

Computed Properties

• Exact Mass: 673.35100
• Monoisotopic Mass: 673.35092016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 47
• Rotatable Bond Count: 14
• Complexity: 1050
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 204Ų

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 201.31000
• LogP: 8.00920
• Vapor Pressure: No data available

Cyclohexanaminium (2S)-2-{(Benzyloxy)carbonylamino}-5-{1-(2,2,5,7,8-pentamethyl-3,4-dihydro-2H-1-benzopyran-6-yl)sulfonylcarbamimidamido}pentanoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides